Cas no 2377031-51-9 (Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride)

Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate hydrochloride is a versatile heterocyclic compound featuring both piperidine and pyrazole moieties, which are of significant interest in medicinal chemistry and drug development. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic applications. This compound serves as a valuable intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders or acting as kinase inhibitors. Its well-defined structure and high purity ensure reproducibility in research settings. The presence of ester and amine functional groups allows for further derivatization, offering flexibility in scaffold modification for structure-activity relationship (SAR) studies.
Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride structure
2377031-51-9 structure
Product Name:Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride
CAS No:2377031-51-9
MF:C11H18ClN3O2
MW:259.732521533966
CID:5818457
PubChem ID:145908106
Update Time:2025-06-12

Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-7445666
    • Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride
    • ethyl 4-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride
    • 2377031-51-9
    • Z3950607708
    • Inchi: 1S/C11H17N3O2.ClH/c1-2-16-11(15)10-9(7-13-14-10)8-3-5-12-6-4-8;/h7-8,12H,2-6H2,1H3,(H,13,14);1H
    • InChI Key: QCOSPJFAYOWWMT-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C1=C(C=NN1)C1CCNCC1)=O

Computed Properties

  • Exact Mass: 259.1087545g/mol
  • Monoisotopic Mass: 259.1087545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67Ų

Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride Pricemore >>

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Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride Related Literature

Additional information on Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride

Comprehensive Overview of Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride (CAS No. 2377031-51-9)

Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride (CAS No. 2377031-51-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug discovery and development. The presence of both pyrazole and piperidine moieties in its structure makes it a versatile intermediate for designing novel therapeutic agents. Researchers are particularly interested in its role as a building block for central nervous system (CNS) drugs, given the pharmacological relevance of piperidine-containing compounds.

The compound's molecular formula and structural features have been extensively characterized to ensure its suitability for high-precision applications. Its hydrochloride salt form enhances solubility, making it more amenable to formulation studies. In recent years, the demand for custom synthesis of such specialized intermediates has surged, driven by the growing need for targeted drug delivery systems and personalized medicine. This aligns with the broader trend of precision medicine, a hot topic in healthcare and biotechnology forums.

One of the most frequently searched questions related to this compound is: "What are the applications of Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride in drug development?" The answer lies in its potential as a scaffold for kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders. Additionally, its metabolic stability and bioavailability are key factors under investigation, as these properties determine its efficacy in vivo.

From a synthetic chemistry perspective, the compound's reaction pathways and purification methods are often discussed in academic and industrial settings. Optimizing its synthesis to achieve high yield and purity is a priority for manufacturers. The use of green chemistry principles in its production is another trending topic, reflecting the industry's shift toward sustainable practices. This resonates with the increasing consumer and regulatory focus on environmentally friendly processes.

Another area of interest is the compound's spectroscopic data, including NMR and mass spectrometry profiles, which are essential for quality control and regulatory compliance. Researchers often seek reference standards of this compound to validate analytical methods. The availability of such data in public databases like PubChem and ChemSpider has facilitated its adoption in various studies.

In summary, Ethyl 4-piperidin-4-yl-1H-pyrazole-5-carboxylate;hydrochloride (CAS No. 2377031-51-9) represents a promising candidate for advancing medicinal chemistry and pharmacology. Its multifaceted applications, coupled with the ongoing research into its properties, underscore its importance in modern science. As the field evolves, this compound is likely to remain a focal point for innovation and discovery.

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